Cas no 141791-87-9 (3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonamide)
3,3-Dimethyl-2,3-dihydro-1-benzofuran-5-sulfonamide is a sulfonamide derivative featuring a dihydrobenzofuran core with a dimethyl substitution at the 3-position. This compound is of interest in medicinal and organic chemistry due to its structural rigidity and potential as a pharmacophore. The sulfonamide moiety enhances its solubility and binding affinity, making it suitable for applications in drug discovery and biochemical research. Its stable heterocyclic framework offers synthetic versatility for further functionalization. The compound's well-defined molecular structure and purity make it a valuable intermediate for developing biologically active molecules, particularly in targeting enzyme inhibition or receptor modulation.
141791-87-9 structure
Product Name:3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonamide
CAS No:141791-87-9
MF:C10H13NO3S
MW:227.280121564865
CID:3731746
PubChem ID:85643637
Update Time:2025-05-28
3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzofuransulfonamide, 2,3-dihydro-3,3-dimethyl-
- 3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonamide
- 141791-87-9
- EN300-292998
-
- Inchi: 1S/C10H13NO3S/c1-10(2)6-14-9-4-3-7(5-8(9)10)15(11,12)13/h3-5H,6H2,1-2H3,(H2,11,12,13)
- InChI Key: SWGXCZXOPUDWLY-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=C(C=1)C(C)(C)CO2)(N)(=O)=O
Computed Properties
- Exact Mass: 227.06161445Da
- Monoisotopic Mass: 227.06161445Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 77.8Ų
3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-292998-0.05g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonamide |
141791-87-9 | 95.0% | 0.05g |
$587.0 | 2025-03-19 | |
| Enamine | EN300-292998-0.1g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonamide |
141791-87-9 | 95.0% | 0.1g |
$615.0 | 2025-03-19 | |
| Enamine | EN300-292998-0.25g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonamide |
141791-87-9 | 95.0% | 0.25g |
$642.0 | 2025-03-19 | |
| Enamine | EN300-292998-0.5g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonamide |
141791-87-9 | 95.0% | 0.5g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-292998-1.0g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonamide |
141791-87-9 | 95.0% | 1.0g |
$699.0 | 2025-03-19 | |
| Enamine | EN300-292998-2.5g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonamide |
141791-87-9 | 95.0% | 2.5g |
$1370.0 | 2025-03-19 | |
| Enamine | EN300-292998-5.0g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonamide |
141791-87-9 | 95.0% | 5.0g |
$2028.0 | 2025-03-19 | |
| Enamine | EN300-292998-10.0g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonamide |
141791-87-9 | 95.0% | 10.0g |
$3007.0 | 2025-03-19 | |
| Enamine | EN300-292998-1g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonamide |
141791-87-9 | 1g |
$699.0 | 2023-09-06 | ||
| Enamine | EN300-292998-5g |
3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonamide |
141791-87-9 | 5g |
$2028.0 | 2023-09-06 |
3,3-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonamide Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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